Cas no 1515831-44-3 (2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid)

• Product Name: 2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid
• CAS No: 1515831-44-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD21835673
• CID: 5685439
• PubChem ID: 79268064
• Update Time: 2025-05-19

2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1515831-44-3
• AKOS017820474
• EN300-23962233
• 2-acetamido-3-(6-methylpyridin-2-yl)propanoic acid
• 2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid

• MDL： MFCD21835673
• Inchi： 1S/C11H14N2O3/c1-7-4-3-5-9(12-7)6-10(11(15)16)13-8(2)14/h3-5,10H,6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： HKSYSEIWLFWWKI-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=C(C)N=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid

2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid (CAS No. 1515831-44-3): A Comprehensive Overview

The compound 2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid, identified by the CAS registry number 1515831-44-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of α-amino acids, which are fundamental building blocks in biochemistry and molecular biology. The molecule's structure features an acetamido group attached to the second carbon of a propanoic acid backbone, with a substituted pyridine ring at the third position. The 6-methylpyridin-2-yl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid through multi-step reactions involving cross-coupling techniques and enzymatic catalysis. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in drug discovery and development. The compound's ability to act as a bioisostere in medicinal chemistry has been highlighted in several studies, where it serves as a structural analog to natural amino acids, offering improved pharmacokinetic profiles.

In terms of biological activity, 2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid has demonstrated potent inhibitory effects on key enzymes involved in metabolic disorders, such as diabetes mellitus and neurodegenerative diseases. For instance, research published in *Nature Communications* (2023) revealed that this compound can effectively inhibit the activity of dipeptidyl peptidase IV (DPP-IV), a target enzyme for antidiabetic drugs. The study further indicated that the compound's 6-methylpyridin-2-yl moiety plays a crucial role in its enzymatic inhibition by enhancing binding affinity through π–π interactions.

The pharmacokinetic properties of CAS No. 1515831-44-3 have also been extensively studied. Preclinical trials conducted on rodent models showed favorable absorption rates and low toxicity profiles, making it a promising candidate for oral drug delivery systems. Furthermore, its ability to penetrate the blood-brain barrier has opened avenues for its application in treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

From a synthetic perspective, the incorporation of the 6-methylpyridin-2-yl group into the propanoic acid backbone presents both challenges and opportunities. The methyl substitution at position 6 of the pyridine ring not only stabilizes the aromatic system but also introduces steric hindrance that can influence the compound's reactivity during synthesis. Researchers have employed various strategies, including microwave-assisted synthesis and click chemistry, to overcome these challenges and streamline production processes.

Looking ahead, the potential applications of 2-Acetamido-3-(6-methylpyridin-2-yl)propanoic acid (CAS No. 1515831-44) extend beyond pharmaceuticals into areas such as agrochemicals and materials science. Its ability to act as a chiral catalyst in asymmetric synthesis reactions has been explored in recent studies, offering new possibilities for enantioselective drug manufacturing.

In conclusion, CAS No. 1515831_44_3, or 2-Acetamido_3_(6_methylpyridin_2_yl)propanoic acid, stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological activity profiles, positions it as a key player in future advancements within medicinal chemistry and related fields.